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Compound of Interest

Compound Name: Methyl [(triethylsilyl)oxy]acetate

CAS No.: 150811-54-4

Cat. No.: B12545068

Get Quote

Executive Summary & Strategic Utility
Methyl [(triethylsilyl)oxy]acetate is a protected glycolate ester where the hydroxyl group is

masked by a triethylsilyl (TES) ether. In drug development, this compound serves two critical

functions:

Masked Nucleophile: It acts as a precursor to silyl ketene acetals (SKAs), which are neutral,

highly reactive nucleophiles used in Mukaiyama Aldol reactions to construct

-hydroxy esters with high diastereoselectivity.

Chiral Pool Building Block: It provides a scaffold for introducing oxygenated carbon chains

while maintaining orthogonality to acid-labile groups (TES is more stable than TMS but more

labile than TBDMS, offering tunable deprotection).

This guide presents the "Base-Promoted Silylation Protocol", the industry gold standard for

scalability and purity. Unlike diazoacetate insertion methods (hazardous) or direct esterification

(low yield), this route utilizes the nucleophilic substitution of chlorotriethylsilane by methyl

glycolate.
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Retrosynthetic Analysis & Mechanism
The synthesis relies on the thermodynamic drive of forming a strong Si-O bond (approx. 110

kcal/mol) while scavenging the HCl byproduct to drive the equilibrium forward.

Mechanism:

Activation: The base (Imidazole) acts as a nucleophilic catalyst, potentially forming a

transient

-silylimidazolium species, which is a more electrophilic silylating agent than the chlorosilane
itself.

Substitution: The hydroxyl oxygen of methyl glycolate attacks the silicon center via an

-like mechanism (with Si expanding its coordination sphere).

Elimination: Chloride is displaced and sequestered as the imidazolium chloride salt.
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Figure 1: Reaction pathway from methyl glycolate to the silyl ether product.

Experimental Protocol
Reagents & Stoichiometry
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Component Role Equiv. MW ( g/mol ) Density (g/mL)

Methyl Glycolate Substrate 1.00 90.08 1.17

Chlorotriethylsila

ne (TESCl)
Reagent 1.15 150.72 0.898

Imidazole Base/Catalyst 2.00 68.08 Solid

Dichloromethane

(DCM)
Solvent -- -- --

Step-by-Step Procedure
Step 1: Setup

Flame-dry a 500 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

Purge with nitrogen (

) or argon to maintain an inert atmosphere.

Add Methyl Glycolate (9.0 g, 100 mmol) and Imidazole (13.6 g, 200 mmol).

Add anhydrous DCM (200 mL) and stir until the imidazole is fully dissolved.

Cool the reaction mixture to 0 °C using an ice/water bath.

Step 2: Addition

Load TESCl (17.3 g, 19.3 mL, 115 mmol) into a pressure-equalizing addition funnel or a

syringe.

Add TESCl dropwise over 20 minutes. Note: The reaction is exothermic; maintain internal

temperature < 5 °C to prevent side reactions.

Upon completion of addition, remove the ice bath and allow the mixture to warm to Room

Temperature (23 °C).

Stir for 3–4 hours.
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Step 3: Reaction Monitoring (Self-Validation)

TLC System: 20% Ethyl Acetate in Hexanes.

Visualization: Stain with KMnO₄ or PMA (Phosphomolybdic Acid). The product (silyl ether)

will be less polar (higher

) than the starting alcohol.

Checkpoint: The starting material spot (

) must be completely consumed.

Step 4: Workup

Quench the reaction by pouring the mixture into a separatory funnel containing Water (100

mL).

Separate the organic layer.

Wash the organic layer sequentially with:

10% HCl (50 mL) – Critical Step: Removes excess imidazole.

Sat. NaHCO₃ (50 mL) – Neutralizes trace acid.

Brine (50 mL) – Dries the organic phase.

Dry over anhydrous MgSO₄ or Na₂SO₄.

Filter and concentrate under reduced pressure (Rotovap) at 30 °C.

Step 5: Purification

Method A (High Purity): Vacuum distillation. The compound is a liquid with a boiling point

approx. 80–85 °C at 1.5 mmHg (estimated based on TMS analog).

Method B (Standard): Flash column chromatography on silica gel (Eluent: 5%
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10% EtOAc in Hexanes).

Characterization & Data Validation
To ensure the integrity of the synthesized compound, compare your analytical data against

these expected values.

Technique Expected Signal / Feature Interpretation

¹H NMR (CDCl₃, 400 MHz)
0.65 (q, 6H,

Hz)

Si-CH₂-CH₃ (TES ethyl group)

0.98 (t, 9H,

Hz)

Si-CH₂-CH₃ (TES methyl

group)

3.72 (s, 3H) -COOCH₃ (Methyl ester)

4.25 (s, 2H) -O-CH₂-CO- (Alpha protons)

IR Spectroscopy 1735–1760 cm⁻¹ Strong C=O stretch (Ester)

1050–1100 cm⁻¹ Strong Si-O-C stretch

Appearance Colorless Oil Viscosity similar to water

Troubleshooting Guide
Issue: Low Yield.

Cause: Hydrolysis of TESCl due to wet solvent.

Fix: Ensure DCM is distilled over CaH₂ or passed through activated alumina.

Issue: Product Decomposition on Silica.

Cause: Silica gel is slightly acidic, which can cleave silyl ethers.
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Fix: Pre-treat the silica column with 1% Triethylamine (Et₃N) in Hexanes before loading the

sample.

Applications in Drug Development[7]
Mukaiyama Aldol Reaction
This compound is the direct precursor to the Ireland-Claisen silyl ketene acetal.

Protocol: Treat Methyl [(triethylsilyl)oxy]acetate with LDA (Lithium Diisopropylamide) at

-78 °C, followed by trapping with a silyl chloride.

Utility: The resulting double-silyl ketene acetal reacts with aldehydes to form poly-

oxygenated motifs found in macrolide antibiotics and polyketide natural products.

Diagram: Application Workflow
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Figure 2: Transformation of the title compound into complex scaffolds.

Safety & Handling
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Chlorotriethylsilane (TESCl): Corrosive and moisture sensitive. Reacts with water to release

HCl gas. Handle in a fume hood.

Methyl Glycolate: Irritant to eyes and skin.[1]

Storage: Store the final product under inert gas at 4 °C. Silyl ethers can hydrolyze slowly in

the presence of ambient moisture and acid.
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PubChem Compound Summary. "Methyl 2-(trimethylsilyloxy)acetate" (Analogous data

source).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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